Cas no 4724-11-2 (Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-)
4724-11-2 structure
Product Name:Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
CAS No:4724-11-2
MF:C15H22O4
MW:266.332785129547
CID:1517726
Update Time:2024-08-23
Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
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- Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(16)10-13(19-2)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
- InChI Key: YHYCZOUJOITSSZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(OC)C=C(O)C=C1CCCCCCC
Computed Properties
- Exact Mass: 266.15186
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 110.0-110.5 °C
- Boiling Point: 428.1±45.0 °C(Predicted)
- PSA: 66.76
- pka: 4.47±0.36(Predicted)
Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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